2-(3-Furyl)-4-(trifluoromethyl)phenyl acetate

• Molecular Formula: C13H9F3O3
• Molecular Weight: 270.20 g/mol
• IUPAC Name: [2-(furan-3-yl)-4-(trifluoromethyl)phenyl] acetate
• InChI: InChI=1S/C13H9F3O3/c1-8(17)19-12-3-2-10(13(14,15)16)6-11(12)9-4-5-18-7-9/h2-7H,1H3
• InChI Key: XLVXAEJPAIGJCS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=C(C=C(C=C1)C(F)(F)F)C2=COC=C2

Description

2-(3-Furyl)-4-(trifluoromethyl)phenyl acetate is a useful research compound. Its molecular formula is C13H9F3O3 and its molecular weight is 270.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Iodo-4-(trifluoromethyl)phenol (9.9 g, 0.0344 mol) was dissolved in 2-methyl tetrahydrofuran (100 mL) then potassium acetate (11.8 g, 0.12 mol) and 3-furylboronic acid (5.0 g, 0.0447 mol) was added and the reaction degasses 3 times before bis(tri-tert-butylphosphine) palladium (0) (1.0 g, 0.00196 mol) was added and the reaction degassed 3 more times. The reaction was then stirred at 90° C. under nitrogen for 18 hours. The reaction was then cooled and partitioned between EtOAc (50 mL) and water (50 mL), the organic layer was separated and dried in vacuo to give a brown oil. This was dissolved in tert-butyl methyl ether (50 mL), triethylamine (7.2 mL, 0.051 mol) added then acetic anhydride (4.7 mL, 0.051 mol) and stirred for 2 hours at room temperature. The reaction was then partitioned between EtOAc (30 ml) and water (30 ml) then organic layer was dried in vacuo to give a brown oil which crystallised upon standing. This was triturated with heptane to give the title product as a pale brown solid (8.04 g, 86.6%). LCMS Rt=1.70 min. 1H NMR (400 MHz, CDCl3): δ 2.34 (s, 3H), 6.67 (s, 1H) 7.26 (m, 1H) 7.51 (s, 1H), 7.57 (d, 1H), 7.76 (m 2H)